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Compound of Interest

1-(Cbz-
Compound Name: ) ) )
amino)cyclohexanecarboxylic acid

Cat. No.: B173627

An In-depth Technical Guide to the Safety and Handling of 1-(Cbz-
amino)cyclohexanecarboxylic Acid and Structurally Related Compounds

This guide provides a comprehensive overview of the safety and handling procedures for 1-
(Cbz-amino)cyclohexanecarboxylic acid. The information presented is synthesized from
safety data sheets (SDS) of structurally similar compounds, including 1-
aminocyclohexanecarboxylic acid and cyclohexanecarboxylic acid, to provide a robust
framework for safe laboratory practices. Researchers, scientists, and drug development
professionals should use this guide as a reference for handling this and related chemical
entities.

Chemical and Physical Properties

While specific experimental data for 1-(Cbz-amino)cyclohexanecarboxylic acid is not readily
available, the properties of analogous compounds provide valuable insights. The data
presented below is for 1-aminocyclohexanecarboxylic acid and cyclohexanecarboxylic acid and
should be considered as a proxy.
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1-
. Cyclohexanecarboxylic
Property Aminocyclohexanecarbox i
aci
ylic acid
Molecular Formula C7H13NO2[1] C7H1202
Molecular Weight 143.18 g/mol [1] Not Specified
White to off-white crystalline )
Appearance ] Solid
solid[2]
Melting Point >300 °C[3][4] 29-31°C
Boiling Point Not Specified 232 -233°C
Moderately soluble in polar
Solubility solvents like water and Not Specified
ethanol[2]
Density Not Specified 1.033 g/cm3 at 25 °C

Hazard Identification and GHS Classification

The toxicological properties of 1-(Cbz-amino)cyclohexanecarboxylic acid have not been fully
investigated.[5] However, based on data from analogous compounds, it should be handled with
caution as it may be an irritant and harmful upon ingestion or inhalation.[5] The material is
irritating to mucous membranes and the upper respiratory tract.[5]

The following GHS classifications are for structurally related compounds and should be used
for guidance.
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GHS Classification Hazard Statement Precautionary Statements

Skin Irritation (Category 2)[1] H315: Causes skin irritation[1] P264, P280, P302+P352,

[6] [6] P332+P317, P362+P364[1][6]
Serious Eye Damage/Irritation H318/H319: Causes serious P280, P305+P351+P338,
(Category 1/2A)[1][6] eye damage/irritation[1][6] P317[1][6]
Specific target organ toxicity — ] P261, P271, P304+P340,

] H335: May cause respiratory
single exposure (Category 3), o P312, P403+P233, P405,

) irritation[7]

Respiratory system[7] P501[8]

Experimental Protocols: Safe Handling and Storage

Adherence to proper laboratory protocols is crucial when handling 1-(Cbz-
amino)cyclohexanecarboxylic acid and its analogues.

Handling:

Use in a well-ventilated area, preferably in a chemical fume hood.[5]

Avoid breathing dust or vapor.[5]

Do not get in eyes, on skin, or on clothing.[5]

Wash hands thoroughly after handling.[9]

Minimize dust generation and accumulation.[9]
Storage:

o Keep container tightly closed.[5][9]

o Store in a cool, dry, and well-ventilated place.[5][9]

o Store away from incompatible substances.[9]

Personal Protective Equipment (PPE)
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Appropriate personal protective equipment must be worn to minimize exposure.

PPE Type

Specification

Eye/Face Protection

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[9]

Skin Protection

Wear appropriate protective gloves to prevent
skin exposure. Wear appropriate protective

clothing to prevent skin exposure.[9]

Respiratory Protection

If engineering controls do not maintain airborne
concentrations to a level which is adequate to
protect worker health, a NIOSH/MSHA approved

respirator may be required.

First Aid Measures

In case of exposure, follow these first aid procedures:
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Exposure Route

First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Get medical attention.
[10]

Skin Contact

In case of contact, immediately flush skin with
plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Get

medical attention.[10]

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

Inhalation o S )
respiration. If breathing is difficult, give oxygen.
Get medical attention.[10]
If swallowed, wash out mouth with water
Ingestion provided person is conscious. Call a physician.

Do NOT induce vomiting.[11]

Fire-Fighting Measures

In the event of a fire involving this compound:

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[9][10]

¢ Specific Hazards: Emits toxic fumes under fire conditions.[5] During a fire, irritating and

highly toxic gases may be generated by thermal decomposition or combustion.[9]

¢ Protective Equipment: Wear a self-contained breathing apparatus in pressure-demand,

MSHA/NIOSH (approved or equivalent), and full protective gear.[9][10]

Accidental Release Measures

For spills, follow these steps:

o Evacuate Personnel: Evacuate personnel to safe areas.[11]
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» Ensure Ventilation: Ensure adequate ventilation.[11]

e Personal Protection: Use personal protective equipment. Avoid breathing vapors, mist, dust
or gas.[11]

o Containment: Prevent further leakage or spillage if safe to do so. Do not let product enter
drains.[7]

o Cleanup: Sweep up and shovel into suitable containers for disposal. Avoid dust formation.
[12] After material pickup is complete, ventilate the area and wash the spill site.[5]

Visual Workflow for Safe Handling of Chemical
Powders

The following diagram illustrates a general workflow for the safe handling of a chemical powder
like 1-(Cbz-amino)cyclohexanecarboxylic acid in a laboratory setting.
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Safe Handling Workflow for Chemical Powders

Preparation

:

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

i

Work in a Ventilated Fume Hood

;

Handling

Cleanup & Disposal

Click to download full resolution via product page

Caption: General workflow for safely handling chemical powders in a laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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